Cas no 1021052-35-6 (5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 1021052-35-6
• MF: C₂₁H₁₇N₃O₅
• MW: 391.376785039902
• CID: 6606410
• PubChem ID: 135880768
• Update Time: 2025-05-19

5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• VU0633847-1
• 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• F5080-0240
• 1021052-35-6
• AKOS024495612

• Inchi： 1S/C21H17N3O5/c1-28-13-6-3-11(4-7-13)19-23-18-14(21(26)27)10-15(22-20(18)24-19)12-5-8-16(25)17(9-12)29-2/h3-10,25H,1-2H3,(H,26,27)(H,22,23,24)
• InChI Key： CECHCMVLTWHIII-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(C(=O)O)C2=C(N=1)N=C(C1C=CC(=CC=1)OC)N2)O

Computed Properties

• Exact Mass: 391.11682065g/mol
• Monoisotopic Mass: 391.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Exploring the Potential of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021052-35-6) in Modern Research

The compound 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021052-35-6) is a fascinating molecule that has garnered attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring an imidazo[4,5-b]pyridine core, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly interested in this compound due to its potential biological activities and its role as a building block for more complex molecules.

One of the key features of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is its structural versatility. The presence of both hydroxy and methoxy functional groups allows for further chemical modifications, making it a valuable intermediate in synthetic chemistry. This adaptability is particularly relevant in the context of current trends in personalized medicine and targeted drug delivery, where researchers are constantly seeking novel scaffolds to develop more effective and safer therapeutics.

In recent years, the scientific community has shown a growing interest in imidazo[4,5-b]pyridine derivatives due to their diverse pharmacological properties. Compounds like 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid have been explored for their potential as kinase inhibitors, anti-inflammatory agents, and even as anticancer candidates. The compound's ability to interact with various biological targets makes it a subject of intense study in academic and industrial laboratories worldwide.

The synthesis of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid typically involves multi-step organic reactions, with careful attention to the protection and deprotection of functional groups. Modern synthetic approaches often employ green chemistry principles, reflecting the broader shift toward sustainable practices in chemical research. This aligns with the increasing demand for environmentally friendly synthesis methods, a topic that frequently appears in scientific literature and industry discussions.

From an analytical perspective, characterizing 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for ensuring the compound's purity and structural integrity, especially when it's intended for biological evaluation. The growing emphasis on quality control in pharmaceutical development makes these analytical aspects particularly significant.

The potential applications of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid extend beyond medicinal chemistry. Researchers are investigating its use in material science, particularly in the development of organic electronic materials. The compound's conjugated system and functional groups make it interesting for applications in organic semiconductors and photovoltaic devices, areas that are gaining momentum due to the global push for renewable energy solutions.

In the context of intellectual property, 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid and its derivatives have been the subject of several patent applications. This reflects the commercial potential of this chemical scaffold and the competitive nature of pharmaceutical research. The compound's structure-activity relationships continue to be explored, with researchers aiming to optimize its properties for specific therapeutic indications.

Looking forward, the study of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is likely to expand as new biological targets are identified and synthetic methodologies improve. The compound represents an excellent example of how fundamental chemical research can lead to potentially valuable applications in multiple fields. Its development trajectory mirrors broader trends in drug discovery, where increasingly sophisticated molecules are being designed to address complex medical challenges.

For researchers working with 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance. The compound's stability under various conditions is an active area of investigation, particularly for those considering its formulation in potential pharmaceutical products.

The commercial availability of 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021052-35-6) has increased in recent years, reflecting its growing importance in research. Several specialty chemical suppliers now offer this compound, often with customizable purity grades to suit different research needs. This availability facilitates further exploration of its properties and potential applications by the scientific community.

In conclusion, 5-(4-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid represents an intriguing chemical entity with significant potential across multiple disciplines. Its unique structural features, combined with emerging biological activities, make it a compound worth watching in the coming years. As research continues to uncover new aspects of its chemistry and biological interactions, this molecule may well find important applications addressing some of today's most pressing scientific and medical challenges.